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An In-depth Technical Guide to (4-Pyrrolidin-1-
ylphenyl)methanol
Abstract
This technical guide provides a comprehensive overview of (4-Pyrrolidin-1-
ylphenyl)methanol, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. The guide details its chemical identity, including its CAS number and molecular

weight, and presents a putative synthetic route. Furthermore, it delves into the significance of

the pyrrolidinylphenyl moiety in the context of drug development, exploring its role as a

versatile scaffold. This document is intended for researchers, scientists, and drug development

professionals, offering foundational knowledge and practical insights into the properties and

potential applications of this compound.

Introduction
(4-Pyrrolidin-1-ylphenyl)methanol is a substituted aromatic alcohol featuring a pyrrolidine

ring attached to a phenylmethanol core. The incorporation of the saturated nitrogen

heterocycle, pyrrolidine, into small molecules is a well-established strategy in medicinal

chemistry to enhance pharmacological properties. The pyrrolidine moiety can influence a

molecule's polarity, basicity, and spatial arrangement, which in turn can modulate its binding

affinity to biological targets, pharmacokinetic profile, and overall therapeutic efficacy[1][2][3][4].

This guide aims to consolidate the available technical information on (4-Pyrrolidin-1-
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ylphenyl)methanol, providing a valuable resource for its synthesis, characterization, and

potential applications.

Chemical Identity and Physicochemical Properties
A clear identification of a chemical entity is paramount for any scientific investigation. This

section provides the key identifiers and calculated physicochemical properties of (4-Pyrrolidin-
1-ylphenyl)methanol.

Identifier Value Source

IUPAC Name
(4-Pyrrolidin-1-

ylphenyl)methanol
N/A

CAS Number 676245-12-8 [5]

Molecular Formula C₁₁H₁₅NO [5][6]

Molecular Weight 177.24 g/mol [5]

Monoisotopic Mass 177.11537 Da [6]

Note: Some physical properties such as melting point, boiling point, and solubility are not

readily available in the cited literature for this specific compound and would require

experimental determination.

Synthesis of (4-Pyrrolidin-1-ylphenyl)methanol
While a specific, detailed experimental protocol for the synthesis of (4-Pyrrolidin-1-
ylphenyl)methanol is not extensively documented in the readily available literature, a plausible

and commonly employed synthetic strategy involves the reduction of the corresponding

aldehyde, 4-(pyrrolidin-1-yl)benzaldehyde. This transformation is a standard procedure in

organic synthesis.

Putative Synthetic Pathway: Reduction of 4-(pyrrolidin-
1-yl)benzaldehyde
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The conversion of an aldehyde to a primary alcohol is a fundamental reaction in organic

chemistry, typically achieved with high efficiency using a variety of reducing agents. Sodium

borohydride (NaBH₄) in an alcoholic solvent such as methanol or ethanol is a mild and

selective reagent for this purpose, making it a suitable choice for the synthesis of (4-Pyrrolidin-
1-ylphenyl)methanol from its aldehyde precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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